Cas no 2307920-91-6 (rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine
• CAS No: 2307920-91-6
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6505263
• PubChem ID: 165785714
• Update Time: 2025-05-18

rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine
• 2307920-91-6
• EN300-1880660
• rac-[(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C15H21N/c1-11(9-12-7-5-4-6-8-12)14-13(10-16)15(14,2)3/h4-9,13-14H,10,16H2,1-3H3/b11-9-/t13-,14-/m1/s1
• InChI Key： XIINIFKYXIXRQO-IVYWBBSESA-N
• SMILES： NC[C@@H]1[C@@H](/C(=C\C2C=CC=CC=2)/C)C1(C)C

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine

Professional Introduction to Rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine (CAS No. 2307920-91-6)

Rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine, a compound with the CAS number 2307920-91-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a cyclopropyl core substituted with various functional groups, making it a versatile scaffold for medicinal chemistry investigations.

The< strong>nomenclature of the compound provides a detailed insight into its chemical composition. The prefix "rac-" indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers. The stereochemistry is defined by the (1R,3S) configuration, which specifies the spatial arrangement of substituents around the chiral centers. The presence of a dimethyl group at the 2-position and a phenylpropenyl group at the 3-position further enhances its complexity and reactivity.

Recent research in the field of drug discovery has highlighted the importance of chiral compounds in developing highly specific and effective therapeutic agents. Rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine has been studied for its potential role in modulating various biological pathways. Its cyclopropyl ring is known to exhibit significant interactions with biological targets, making it an attractive candidate for further exploration.

In particular, the< strong>phenylpropenyl moiety in this compound has shown promise in preliminary studies as a pharmacophore. This group can engage in multiple types of interactions with biological receptors, including hydrogen bonding and hydrophobic interactions. These properties make it an ideal candidate for designing molecules that can selectively bind to specific targets without off-target effects.

The< strong>dimethyl groups at the 2-position contribute to the steric bulk of the molecule, which can be strategically used to improve binding affinity and selectivity. Additionally, the cyclopropyl ring itself is known to be a versatile scaffold that can be modified to enhance pharmacological properties. These structural features make Rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine a valuable asset in medicinal chemistry libraries.

Current research efforts are focused on synthesizing derivatives of this compound to optimize its pharmacological profile. By modifying specific functional groups, researchers aim to enhance its bioavailability, reduce toxicity, and improve target specificity. These modifications are guided by computational modeling and experimental data to ensure that each derivative retains the desirable properties of the parent compound while improving its therapeutic potential.

The< strong>cyclopropylmethanamine core of this compound is particularly interesting due to its ability to adopt multiple conformations. This flexibility allows it to interact with a wide range of biological targets, making it a promising candidate for developing multifunctional drugs. Additionally, the presence of both rigid and flexible parts in its structure ensures that it can adapt to different binding environments within biological systems.

In conclusion, Rac-(1R,3S)-2,2-dimethyl-3-(1-phenylprop-1-en-2-yl)cyclopropylmethanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable compound for further research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.